Cas no 876921-39-0 (4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)-)

• Product Name: 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)-
• CAS No: 876921-39-0
• MF: C₁₃H₁₂N₂O
• MW: 212.247
• CID: 4276641
• Update Time: 2025-06-08

4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)-

Additional information on 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)-

Professional Introduction to 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)- (CAS No. 876921-39-0)

The compound 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)-, identified by its CAS number 876921-39-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzoxazine family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a propenyl group at the 6-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and medicinal chemistry research.

Recent studies have highlighted the potential of 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)- as a lead compound in the development of novel therapeutic agents. Its imidazo[2,1-c][1,4]benzoxazine core is a fused bicyclic system that has garnered interest due to its ability to interact with various biological targets. The benzoxazine moiety, in particular, is recognized for its role in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. This dual functionality makes the compound an attractive candidate for further exploration in preclinical and clinical studies.

In the realm of medicinal chemistry, the structural features of 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)- offer multiple points for chemical modification. The propenyl group serves as a versatile handle for synthesizing derivatives with enhanced pharmacokinetic properties or improved binding affinity to specific targets. Researchers have leveraged this flexibility to develop analogs with tailored biological activities. For instance, modifications at the propenyl position have been shown to modulate the compound's interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways.

One of the most compelling aspects of 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)- is its potential in addressing unmet medical needs. Current research indicates that this compound exhibits promising activity against pathogens and disease-causing agents by interfering with critical biological processes. The benzoxazine ring's ability to disrupt protein-protein interactions has been particularly noted in studies focusing on antiviral and antibacterial applications. This mechanism of action aligns well with emerging trends in drug development, where targeting host-pathogen interactions is gaining traction.

The synthesis of 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)- involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the imidazole ring followed by cyclization to introduce the benzoxazine moiety. The introduction of the propenyl group is achieved through selective functionalization techniques such as Grignard reactions or palladium-catalyzed cross-coupling. These synthetic strategies not only showcase the compound's synthetic accessibility but also underscore its potential for industrial-scale production.

From a pharmacological perspective, 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)- has been investigated for its ability to modulate immune responses. Preclinical data suggests that it can influence key cytokines and chemokines involved in inflammation and immunity. This makes it a candidate for treating autoimmune disorders and chronic inflammatory conditions where immune dysregulation is a hallmark. Additionally, its interaction with nuclear receptors has been explored as a means to develop treatments for metabolic diseases.

The compound's structural motif has also drawn attention in materials science applications beyond pharmaceuticals. Researchers are exploring its use in designing advanced polymers and coatings due to its thermal stability and mechanical properties. The benzoxazine ring's ability to form strong intermolecular interactions enhances material performance under various conditions. This interdisciplinary approach underscores the versatility of 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)- and its potential impact across multiple scientific domains.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to yield more insights into the therapeutic potential of this compound. High-throughput screening (HTS) campaigns are being conducted to identify new derivatives with optimized properties. These efforts are complemented by computational modeling studies that predict binding affinities and metabolic stability using advanced algorithms. Such integrative approaches are crucial for accelerating drug discovery pipelines.

The regulatory landscape for novel compounds like 4H-Imidazo[2,1-c][1,4]benzoxazine, 6-(2-propenyl)- is evolving in response to new scientific discoveries. Regulatory agencies are increasingly recognizing the importance of innovative molecular architectures in addressing complex diseases. This shift has created a favorable environment for compounds with unique mechanisms of action such as 4H-Imidazo[2,1-c][1,4]benzoxazine, which may bypass existing therapeutic limitations. Companies investing in this area are positioned to contribute significantly to global health advancements.

In conclusion,4H-Imidazo[2,1-c][1，44 benzoxazine，6-(22 propenyl)- (CAS No．87692139—0) stands out as a multifaceted compound with broad applications across pharmaceuticals，materials science，and beyond．Its structural features，biological activities，and synthetic accessibility make it a compelling subject for further research．As scientific understanding deepens，this compound promises to play an increasingly important role in developing next-generation therapeutics and materials．The ongoing exploration into its derivatives will likely uncover even more exciting possibilities，solidifying its place as a cornerstone of modern chemical innovation．